N-[2-(3,4-dimethoxyphenyl)ethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C20H23N3O2S/c1-24-15-8-7-13(11-16(15)25-2)9-10-21-19-18-14-5-3-4-6-17(14)26-20(18)23-12-22-19/h7-8,11-12H,3-6,9-10H2,1-2H3,(H,21,22,23)
• InChI Key: ZSKQZLPLYSPSHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC2=C3C4=C(CCCC4)SC3=NC=N2)OC
• Molecular Formula: C20H23N3O2S
• Molecular Weight: 369.5 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C20H23N3O2S and its molecular weight is 369.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

One study describes the synthesis of derivatives of Pyrido[4,3-d]pyrimidin-4(3H)-one, a structural relative, showcasing the aza-Wittig reaction as a key step. The synthesized compounds, including 2-substituted 3-aryl-8,9,10,11-tetrahydro-5-methyl[1]benzothieno[3′,2′ : 5,6]pyrido[4,3-d]pyrimidin-4(3H)-ones, underline the versatility of this chemical framework for further functionalization and study (Liu et al., 2006).

Another significant contribution is the complete crystal structure determination of N-(3,4-Dimethoxyphenyl)pyrido[3′,2′:4,5]-thieno[3,2-d]pyrimidin-4-amine. Designed as an inhibitor of CLK1 and DYRK1A kinases, this work provides a foundational understanding of the molecule's interactions at the atomic level, offering insights into its potential biological mechanisms of action (Guillon et al., 2013).

Medicinal Chemistry Applications

A novel synthetic strategy for 4-chlorothieno[3,2-d]pyrimidine showcases the potential of this chemical scaffold for creating bioactive molecules. The methodology emphasizes safety and efficiency, avoiding the use of excess toxic reagents, which is crucial for developing pharmaceuticals (Dejiao, 2011).

The synthesis and evaluation of pyrimidine-linked pyrazole heterocyclics under microwave irradiation for their insecticidal and antibacterial potential highlight the broad applicability of this compound class in addressing various biological targets. This study demonstrates the chemical versatility and biological relevance of pyrimidine derivatives (Deohate & Palaspagar, 2020).